N-(3-ethynylphenyl)-2-phenylacetamide

• IUPAC Name: N-(3-ethynylphenyl)-2-phenylacetamide
• InChI: InChI=1S/C16H13NO/c1-2-13-9-6-10-15(11-13)17-16(18)12-14-7-4-3-5-8-14/h1,3-11H,12H2,(H,17,18)
• InChI Key: MBQOANKSCWLSPU-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C16H13NO
• Molecular Weight: 235.28 g/mol

Description

N-(3-ethynylphenyl)-2-phenylacetamide, also known as EPPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EPPA belongs to the class of compounds known as arylacetamides, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(3-ethynylphenyl)-2-phenylacetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to inhibit the activity of the protein kinase C (PKC) enzyme, which is involved in cell signaling pathways. In addition, this compound has been shown to bind to the sigma-1 receptor, which is involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to reduce the expression of COX-2, a key enzyme involved in the inflammatory response. In addition, this compound has been shown to reduce the activity of PKC, which is involved in cell signaling pathways. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(3-ethynylphenyl)-2-phenylacetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it is stable under a wide range of conditions. This compound has also been shown to exhibit a wide range of biological activities, which makes it a versatile compound for use in various types of experiments. However, there are also some limitations to the use of this compound in lab experiments. It has been shown to exhibit some toxicity in certain cell types, which may limit its use in some experiments. In addition, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on N-(3-ethynylphenyl)-2-phenylacetamide. One area of research could focus on the development of new synthesis methods for this compound that are more efficient and cost-effective. Another area of research could focus on the identification of the specific enzymes and receptors that are targeted by this compound, which would provide a better understanding of its mechanism of action. Additionally, further research could be conducted to investigate the potential therapeutic applications of this compound in various disease states, such as cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(3-ethynylphenyl)-2-phenylacetamide involves the reaction of 3-ethynylphenylacetic acid with phenylhydrazine in the presence of a catalyst. The resulting product is then treated with acetic anhydride to form this compound. This synthesis method has been optimized to yield high purity this compound with excellent yields.

Scientific Research Applications

N-(3-ethynylphenyl)-2-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and analgesic effects. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, this compound has been investigated for its potential neuroprotective effects, as it has been shown to improve cognitive function in animal models of Alzheimer's disease.